7-((N(5)acetyl-N(5)-hydroxyornithyl-N(5)acetyl-N(5)hydroxyornithyl-N(5)-acetyl-N(5)-hydroxyornithyl-
7-((N(5)acetyl-N(5)-hydroxyornithyl-N(5)acetyl-N(5)hydroxyornithyl-N(5)-acetyl-N(5)-hydroxyornithyl-
Brand Name:
Vulcanchem
CAS No.:
124620-50-4
VCID:
VC0053010
InChI:
InChI=1S/C37H52ClN9O14/c1-19(48)42(59)16-4-7-25(39)32(52)46(31-28-15-14-24(38)30(37(57)58)45(28)36(31)56)29(22-10-12-23(51)13-11-22)35(55)47(33(53)26(40)8-5-17-43(60)20(2)49)34(54)27(41)9-6-18-44(61)21(3)50/h10-13,25-29,31,51,59-61H,4-9,14-18,39-41H2,1-3H3,(H,57,58)/t25-,26-,27-,28+,29-,31?/m0/s1
SMILES:
CC(=O)N(CCCC(C(=O)N(C1C2CCC(=C(N2C1=O)C(=O)O)Cl)C(C3=CC=C(C=C3)O)C(=O)N(C(=O)C(CCCN(C(=O)C)O)N)C(=O)C(CCCN(C(=O)C)O)N)N)O
Molecular Formula:
C37H52ClN9O14
Molecular Weight:
882.3 g/mol
7-((N(5)acetyl-N(5)-hydroxyornithyl-N(5)acetyl-N(5)hydroxyornithyl-N(5)-acetyl-N(5)-hydroxyornithyl-
CAS No.: 124620-50-4
Main Products
VCID: VC0053010
Molecular Formula: C37H52ClN9O14
Molecular Weight: 882.3 g/mol
| CAS No. | 124620-50-4 |
|---|---|
| Product Name | 7-((N(5)acetyl-N(5)-hydroxyornithyl-N(5)acetyl-N(5)hydroxyornithyl-N(5)-acetyl-N(5)-hydroxyornithyl- |
| Molecular Formula | C37H52ClN9O14 |
| Molecular Weight | 882.3 g/mol |
| IUPAC Name | (6R)-7-[[(2S)-5-[acetyl(hydroxy)amino]-2-aminopentanoyl]-[(1S)-2-[bis[(2S)-5-[acetyl(hydroxy)amino]-2-aminopentanoyl]amino]-1-(4-hydroxyphenyl)-2-oxoethyl]amino]-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C37H52ClN9O14/c1-19(48)42(59)16-4-7-25(39)32(52)46(31-28-15-14-24(38)30(37(57)58)45(28)36(31)56)29(22-10-12-23(51)13-11-22)35(55)47(33(53)26(40)8-5-17-43(60)20(2)49)34(54)27(41)9-6-18-44(61)21(3)50/h10-13,25-29,31,51,59-61H,4-9,14-18,39-41H2,1-3H3,(H,57,58)/t25-,26-,27-,28+,29-,31?/m0/s1 |
| Standard InChIKey | BYWCMJGUZFWZBL-XZZUKVBXSA-N |
| Isomeric SMILES | CC(=O)N(CCC[C@@H](C(=O)N(C1[C@H]2CCC(=C(N2C1=O)C(=O)O)Cl)[C@@H](C3=CC=C(C=C3)O)C(=O)N(C(=O)[C@H](CCCN(C(=O)C)O)N)C(=O)[C@H](CCCN(C(=O)C)O)N)N)O |
| SMILES | CC(=O)N(CCCC(C(=O)N(C1C2CCC(=C(N2C1=O)C(=O)O)Cl)C(C3=CC=C(C=C3)O)C(=O)N(C(=O)C(CCCN(C(=O)C)O)N)C(=O)C(CCCN(C(=O)C)O)N)N)O |
| Canonical SMILES | CC(=O)N(CCCC(C(=O)N(C1C2CCC(=C(N2C1=O)C(=O)O)Cl)C(C3=CC=C(C=C3)O)C(=O)N(C(=O)C(CCCN(C(=O)C)O)N)C(=O)C(CCCN(C(=O)C)O)N)N)O |
| Synonyms | 7-((N(5)acetyl-N(5)-hydroxyornithyl-N(5)acetyl-N(5)hydroxyornithyl-N(5)-acetyl-N(5)-hydroxyornithyl-4-hydroxyphenylglycyl)amino)-3-chloro-1-carba-3-cephem-4-carboxylic acid AOAOHC EKD 3-88 EKD-3-88 |
| PubChem Compound | 5748428 |
| Last Modified | Nov 11 2021 |
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